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Introduction
Spinosyn J is a prominent member of the spinosyn class of macrolides, a family of natural

products derived from the fermentation of the soil actinomycete Saccharopolyspora spinosa.[1]

These compounds are renowned for their potent insecticidal activity and favorable

environmental profile, making them valuable assets in modern pest management strategies.[2]

Structurally, spinosyns are complex polyketide-derived tetracyclic macrolides glycosidically

linked to two deoxysugars: forosamine and tri-O-methylrhamnose.[3][4] Spinosyn J, along with

Spinosyn L, is a key component of the second-generation spinosyn insecticide, spinetoram.[4]

This technical guide provides an in-depth overview of Spinosyn J, focusing on its biosynthesis,

physicochemical properties, analytical methodologies, and biological activity.

Physicochemical Properties of Spinosyn J
A summary of the key physicochemical properties of Spinosyn J is presented in Table 1. This

data is essential for its extraction, formulation, and analytical characterization.

Table 1: Physicochemical Properties of Spinosyn J
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Property Value Reference

Molecular Formula C40H63NO10 [3]

Molecular Weight 717.9 g/mol [3]

Exact Mass 717.44519721 Da [3]

IUPAC Name

(1S,2R,5S,7R,9R,10S,14R,15

S,19S)-15-[(2R,5S,6R)-5-

(dimethylamino)-6-methyloxan-

2-yl]oxy-19-ethyl-7-

[(2R,3R,4R,5R,6S)-4-hydroxy-

3,5-dimethoxy-6-methyloxan-2-

yl]oxy-14-methyl-20-

oxatetracyclo[10.10.0.02,10.05

,9]docosa-3,11-diene-13,21-

dione

[3]

CAS Number 131929-67-4 [3]

Biosynthesis of Spinosyn J
The biosynthesis of Spinosyn J is a complex process orchestrated by a large multienzyme

complex encoded by the spinosyn (spn) gene cluster in Saccharopolyspora spinosa. The

pathway begins with the assembly of the polyketide backbone by a Type I polyketide synthase

(PKS). Subsequent enzymatic modifications, including cyclizations and glycosylations, lead to

the final intricate structure.

The biosynthesis can be broadly divided into three key stages:

Polyketide Chain Assembly: The PKS catalyzes the sequential condensation of acetate and

propionate units to form the 21-carbon polyketide chain.[5]

Macrolactone Formation and Cyclization: The linear polyketide chain undergoes a series of

cyclization reactions to form the characteristic tetracyclic aglycone. Key enzymes in this

process include:
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SpnJ: A flavin-dependent oxidase that catalyzes the oxidation of the 15-OH group of the

macrolactone, a crucial step initiating the cross-bridging reactions.[3]

SpnF: A putative Diels-Alderase that catalyzes a [4+2] cycloaddition.[6]

SpnL: An enzyme proposed to catalyze a Rauhut-Currier reaction.[6]

Glycosylation and Tailoring Reactions: The aglycone is subsequently glycosylated with

forosamine and a modified rhamnose sugar. The rhamnose moiety of Spinosyn J is

dimethylated, unlike the trimethylated rhamnose found in Spinosyn A. This difference arises

from the action of specific methyltransferases encoded within the spn cluster.

Below is a diagram illustrating the key steps in the biosynthetic pathway leading to the

spinosyn core structure.
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Caption: Biosynthetic pathway of the Spinosyn core.

Experimental Protocols
Fermentation of Saccharopolyspora spinosa for
Spinosyn Production
This protocol outlines a general procedure for the laboratory-scale fermentation of S. spinosa

to produce spinosyns, including Spinosyn J. Optimization of media components and

fermentation parameters is often required to maximize yields.

Materials:
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Saccharopolyspora spinosa strain

Seed medium (e.g., Tryptic Soy Broth)

Production medium (various formulations exist, often containing corn steep liquor,

cottonseed flour, and glucose)[7]

Shake flasks

Incubator shaker

Procedure:

Seed Culture Preparation: Inoculate a sterile seed medium with a viable culture of S.

spinosa. Incubate at 28-30°C with shaking (e.g., 220 rpm) for 48-72 hours until a dense

culture is obtained.

Production Culture Inoculation: Inoculate the production medium with the seed culture

(typically a 5-10% v/v inoculum).

Fermentation: Incubate the production culture at 28-30°C with vigorous shaking for 7-14

days.

Monitoring: Periodically withdraw samples to monitor cell growth (e.g., by measuring packed

cell volume) and spinosyn production (by HPLC analysis).

Extraction and Purification of Spinosyns
This protocol provides a general method for the extraction and purification of spinosyns from

the fermentation broth.

Materials:

Fermentation broth

Organic solvents (e.g., ethyl acetate, methanol, acetonitrile)

Silica gel for column chromatography
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HPLC system (analytical and preparative) with a C18 column

Procedure:

Extraction:

Adjust the pH of the whole fermentation broth to 8.0-9.0 with a suitable base (e.g., NaOH).

Extract the broth with an equal volume of ethyl acetate. Repeat the extraction 2-3 times.

Combine the organic phases and evaporate the solvent under reduced pressure to obtain

a crude extract.

Purification:

Silica Gel Chromatography: Dissolve the crude extract in a minimal amount of a suitable

solvent and load it onto a silica gel column. Elute the column with a gradient of solvents

(e.g., hexane-ethyl acetate or chloroform-methanol) to separate the spinosyn components.

Preparative HPLC: For higher purity, subject the fractions containing spinosyns to

preparative reverse-phase HPLC using a C18 column and a suitable mobile phase (e.g., a

gradient of acetonitrile and water).

Collect the fractions corresponding to Spinosyn J based on retention time and analytical

HPLC analysis.

Evaporate the solvent to obtain purified Spinosyn J.

Analytical Quantification of Spinosyn J by HPLC
This protocol describes the quantification of Spinosyn J using High-Performance Liquid

Chromatography (HPLC).

Materials:

Purified Spinosyn J standard

HPLC-grade solvents (e.g., acetonitrile, methanol, water)
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HPLC system with a UV detector and a C18 column

Procedure:

Standard Preparation: Prepare a stock solution of the Spinosyn J standard in a suitable

solvent (e.g., methanol). Prepare a series of calibration standards by diluting the stock

solution.

Sample Preparation: Dissolve a known amount of the sample containing Spinosyn J in the

mobile phase and filter through a 0.45 µm syringe filter.

HPLC Analysis:

Set the HPLC conditions (e.g., mobile phase composition, flow rate, column temperature).

A common mobile phase is a mixture of acetonitrile and water with a buffer.

Set the UV detector to a wavelength of approximately 250 nm.

Inject the standard solutions to generate a calibration curve (peak area vs. concentration).

Inject the sample solution.

Quantification: Identify the Spinosyn J peak in the sample chromatogram by comparing its

retention time with that of the standard. Quantify the amount of Spinosyn J in the sample

using the calibration curve.

Below is a diagram illustrating a general experimental workflow for the isolation and analysis of

Spinosyn J.
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Caption: Workflow for Spinosyn J isolation and analysis.
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Fermentation Yields
The production yields of individual spinosyns can vary significantly depending on the S.

spinosa strain and fermentation conditions. While specific yields for Spinosyn J are not always

reported separately, studies on spinosad (a mixture of Spinosyn A and D) production provide a

relevant benchmark. Wild-type strains typically produce spinosad in the range of 50-100 mg/L.

[4][8] Through strain improvement and media optimization, spinosad titers have been

significantly increased, with some mutant strains reportedly producing over 4 g/L.[8]

Heterologous expression of the spinosyn gene cluster in hosts like Streptomyces has also

been achieved, with reported yields in the µg/L to mg/L range.[5]

Spectroscopic Data
Detailed NMR and mass spectrometry data are critical for the structural elucidation and

identification of Spinosyn J. While a comprehensive public repository of assigned NMR peaks

for Spinosyn J is not readily available, the general spectral features are consistent with the

spinosyn family.

Mass Spectrometry: The molecular ion of Spinosyn J can be readily detected by mass

spectrometry. High-resolution mass spectrometry (HRMS) is used to confirm the elemental

composition. Tandem mass spectrometry (MS/MS) experiments reveal characteristic

fragmentation patterns that can be used for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

essential for confirming the structure of Spinosyn J. The spectra exhibit characteristic signals

for the macrolide core, the forosamine and rhamnose sugars, and the various methyl and ethyl

groups.

Biological Activity
Spinosyns, including Spinosyn J, exert their insecticidal effect through a unique mode of

action. They are allosteric modulators of nicotinic acetylcholine receptors (nAChRs) in the

insect nervous system.[5] Binding of spinosyns to a site distinct from the acetylcholine binding

site leads to prolonged activation of the receptors, causing hyperexcitation, paralysis, and

ultimately, death of the insect.[9]
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The insecticidal potency of spinosyns is typically quantified by determining the lethal

concentration (LC50) or lethal dose (LD50) against various insect pests. While specific LC50

values for pure Spinosyn J are not extensively documented in publicly available literature, the

activity of spinetoram (a mixture of modified Spinosyn J and L) provides an indication of its

high potency. For instance, spinetoram has been shown to be more toxic than spinosad to

certain insect species.

Below is a diagram illustrating the mode of action of spinosyns at the insect nAChR.
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Caption: Mode of action of Spinosyn J at the nAChR.
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Conclusion
Spinosyn J is a fascinating and commercially significant polyketide-derived macrolide. Its

complex biosynthesis, potent insecticidal activity, and unique mode of action make it a subject

of ongoing research and development. This technical guide has provided a comprehensive

overview of the current knowledge on Spinosyn J, intended to be a valuable resource for

professionals in the fields of natural product chemistry, agricultural science, and drug discovery.

Further research into optimizing its production, elucidating detailed structure-activity

relationships, and exploring its potential for new applications will continue to be of great

interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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